Cas no 61676-24-2 (3-(2-Methylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(2-Methylphenyl)-2-oxopropanoic acid
• CAS No: 61676-24-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 470500
• PubChem ID: 10329880
• Update Time: 2024-03-01

3-(2-Methylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-methyl-a-oxo-
• 3-(2-METHYLPHENYL)-2-OXOPROPANOIC ACID
• 3-o-Tolylpyruvic acid
• Benzenepropanoic acid, 2-methyl-alpha-oxo-
• ARJ100001
• 3-(2-Methylphenyl)-2-oxopropanoic acid

• Inchi： 1S/C10H10O3/c1-7-4-2-3-5-8(7)6-9(11)10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： LWGUGJAXCRWKAY-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives